Cas no 67-03-8 (Thiamine hydrochloride)

Thiamine hydrochloride(Thiamine hydrochloride)White needle crystal or crystalline powder,It has a faint special smell like rice bran,Bitter taste.It's vitaminsB1A form of existence of.

Thiamine hydrochloride structure

Product Name:Thiamine hydrochloride

CAS No:67-03-8

Molecular Formula:C₁₂H₁₈Cl₂N₄OS

Molecular Weight:337.2685

MDL:MFCD00012780

CID:33852

PubChem ID:6202

Thiamine hydrochloride Properties

Names and Identifiers

- THIAMINE HYDROCHLORIDE
- HYDROCHLORIDE
- ANEURIN
- ANEURINE HYDROCHLORIDE
- ANEURIN HCL
- B1-THIAMINE HYDROCHLORIDE
- FEMA 3322
- THIAMINE
- THIAMINE CHLORIDE HYDROCHLORIDE
- thiamine diphosphate chloride
- THIAMINE HCL
- THIAMINIUM CHLORIDE HYDROCHLORIDE
- THIAMINIUM DICHLORIDE
- TIMTEC-BB SBB001377
- VITAMIN B1
- VITAMIN B1 HCL
- Thiamine Hydrochloride Hydrate
- Thiamine HCl (Vitamin B1)
- Thiamine HCl (Vitamin B1) solution
- Thiamine Hydrochloride (B1)
- VITAMIN B1 HCL (THIAMINE HCL)(AS) PrintBack
- Vitamin B1 hydrochloride
- thiamine, hidrochloryde
- Thiazolium,3-[(4-amino-2-methyl-5-pyrimidinyl)methyl]-5-(2-hydroxyethyl)-4-methyl-chloride (1:1), hydrochloride (1:1)
- VB1
- Aneurine Hydrochloride Hydrate
- Thiamine Chloride Hydrochloride Hydrate
- Vitamin B1 Hydrochloride Hydrate
- Thiamine dichloride
- Trophite
- Thiamin chloride
- Thiaminium chloride
- Slowten
- Eskapen
- Bevitex
- Begiolan
- Vinothiam
- Tiamidon
- Thiavit
- Thiamol
- Clotiamina
- Bivatin
- Bevitine
- Tiaminal
- Thiaminal
- Metabolin
- Eskaphen
- Bithiamin
- Bethiazine
- Beatine
- Benerva
- Beuion
- Bedome
- Bivita
- Hybee
- Berin
- Biuno
- Apate drops
- Betabion hydrochloride
- Lixa-beta
- Vetalin S
- Vitamin B hydrochloride
- VIT B1
- Thiamine Hydrochloride (Vitamin B1)
- +Expand
- MDL： MFCD00012780
- InChIKey： DPJRMOMPQZCRJU-UHFFFAOYSA-M
- Inchi： 1S/C12H17N4OS.2ClH/c1-8-11(3-4-17)18-7-16(8)6-10-5-14-9(2)15-12(10)13;;/h5,7,17H,3-4,6H2,1-2H3,(H2,13,14,15);2*1H/q+1;;/p-1
- SMILES： Cl[H].[Cl-].S1C([H])=[N+](C([H])([H])C2=C([H])N=C(C([H])([H])[H])N=C2N([H])[H])C(C([H])([H])[H])=C1C([H])([H])C([H])([H])O[H]
- BRN： 3851771

Computed Properties

Exact Mass: 336.05800
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 4
Monoisotopic Mass: 336.058
Heavy Atom Count: 20
Complexity: 269
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 3
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 104

Experimental Properties

LogP: -1.00510
PSA: 104.15000
Merck: 9295
Refractive Index: 1.6000 (estimate)
Water Partition Coefficient: 1 g/mL
Boiling Point: No data available
Melting Point: 250 °C (dec.) (lit.)
Vapor Pressure: No data available
Flash Point: Fahrenheit: 48.2 ° f
Celsius: 9 ° c
FEMA: 3322 | THIAMINE HYDROCHLORIDE
Solubility: H2O: 0.1 g/mL at 20 °C, clear, colorless
Color/Form: 1.0 mg/mL in methanol (as free base)
Color/Form: White acicular crystals or crystalline powders
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong reducing agents.
Solubility: Very soluble in water, almost insoluble in ether, benzene, hexane and chloroform
Sensitiveness: Light Sensitive & Hygroscopic
Density: 1.3766 (rough estimate)

Thiamine hydrochloride Security Information

Symbol: GHS02 GHS06 GHS08
RTECS：XI7350000
WGK Germany：1
Safety Instruction： S26-S37/39
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H303
Warning Statement： P312
Prompt：warning
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： 11-23/24/25-39/23/24/25
Signal Word：Danger
TSCA：Yes
Toxicity：LD50 in mice (mg/kg): 89.2 i.v.; 8224 orally (Winter)
FLUKA BRAND F CODES：3-8-10

Thiamine hydrochloride Customs Data

Customs Data：

China Customs Code:
2934100090

Overview:

2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Thiamine hydrochloride Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003V8H-1g	Aneurine hydrochloride	67-03-8	99+%	1g	$5.00	2024-04-22
A2B Chem LLC	AB79649-1g	3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-3-ium chloride hydrochloride	67-03-8	99+%	1g	$5.00	2024-04-19
Ambeed	A241911-1g	3-((4-Amino-2-methylpyrimidin-5-yl)methyl)-5-(2-hydroxyethyl)-4-methylthiazol-3-ium chloride hydrochloride	67-03-8	99+%	1g	$6.0	2024-05-31
Apollo Scientific	BIT0614-100g	Thiamine hydrochloride	67-03-8	>99%	100g	£26.00	2024-07-19
Cooke Chemical	A7667912-25G	Thiamine hydrochloride	67-03-8	Cell and insect cell culture level	25g	RMB 318.40	2023-09-07
Crysdot LLC	CD11075337-100g	Aneurine hydrochloride	67-03-8	95+%	100g	$77	2024-07-19
Enamine	EN300-258109-0.05g	3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-5-(2-hydroxyethyl)-4-methyl-1,3-thiazol-3-ium hydrochloride chloride	67-03-8	95%	0.05g	$19.0	2024-06-18
FUJIFILM	203-00851-1g	Thiamin Hydrochloride	67-03-8		1g	JPY 2400	2023-09-15
Key Organics Ltd	AS-14151-1MG	Thiamine HCl	67-03-8	>99%	1mg	£36.00	2023-09-07
S e l l e c k ZHONG GUO	S3211-50mg	Thiamine HCl (Vitamin B1)	67-03-8	99.99%	50mg	¥793.19	2023-09-15